6-(Trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride

• Molecular Formula: C7H9ClF3NO2
• Molecular Weight: 231.60 g/mol
• SMILES: C1C2C(C2NC1C(=O)O)C(F)(F)F.Cl
• InChI: InChI=1S/C7H8F3NO2.ClH/c8-7(9,10)4-2-1-3(6(12)13)11-5(2)4;/h2-5,11H,1H2,(H,12,13);1H
• InChIKey: WVYWWYHEVGVHNK-UHFFFAOYSA-N

6-(Trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride: Structure & Class Overview

6-(Trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride is a conformationally constrained bicyclic amino acid derivative belonging to the 2-azabicyclo[3.1.0]hexane class. This scaffold serves as a rigidified proline mimetic in medicinal chemistry, wherein the fused cyclopropane ring restricts backbone flexibility and influences peptide bond geometry [1]. The hydrochloride salt form enhances aqueous solubility for handling. The distinguishing feature of this specific compound is the trifluoromethyl (–CF3) substituent at the 6-position on the cyclopropane ring, which differentiates it from the unsubstituted parent 2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride .

Scaffold Rigidified proline mimetic for constrained peptide design

Differentiation 6‑CF3 substituent alters conformational and physicochemical profile vs parent

Format Hydrochloride salt for improved aqueous handling

• [1] Belema, M.; et al. Scalable synthesis of (1R,3S,5R)-2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid. Tetrahedron Letters, 2013, 54(49), 6717–6719. View Source

6-Trifluoromethyl Substituent: Sourcing vs. Generic Analogs

Within the 2-azabicyclo[3.1.0]hexane-3-carboxylic acid scaffold, substituent identity and stereochemistry critically govern conformational behavior, physicochemical properties, and ultimately biological performance. The parent compound (CAS 1807939-32-7) has been identified as a potent angiotensin-converting enzyme inhibitor , but the introduction of a strong electron‑withdrawing trifluoromethyl group at the 6‑position is expected to alter the pyrrolidine ring pucker equilibrium, acid–base properties of the secondary amine (pKa shift), lipophilicity (calculated LogP increase of approximately 0.8–1.2 units based on fragment‑based prediction), and metabolic stability [1]. These molecular‑level perturbations mean that pharmacological data, synthetic protocols, and formulation handling parameters obtained on the non‑fluorinated parent cannot be extrapolated to the 6‑CF3 analog for selection purposes.

Physicochemical profile mismatch

Parent pKa and lipophilicity data do not transfer to the 6‑CF3 analog, potentially altering permeability and solubility behavior.

Synthetic protocol divergence

Established synthesis for the non‑fluorinated scaffold may not yield the 6‑CF3 compound without additional steps or optimization.

Formulation handling differences

The HCl salt and higher molecular weight require adjusted mass correction and may exhibit different solubility profiles.

• [1] Müller, K.; Faeh, C.; Diederich, F. Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 2007, 317(5846), 1881–1886. (Class‑level inference for trifluoromethyl effects on pKa, lipophilicity, and conformation). View Source

6-CF3 Analog: Quantitative Differentiation Evidence

Amine Basicity Shift (pKa) from 6-CF3 Substitution

The electron‑withdrawing trifluoromethyl group attached to the cyclopropane ring of the 2‑azabicyclo[3.1.0]hexane scaffold reduces the basicity of the secondary amine relative to the unsubstituted parent. Using ACD/Labs Percepta pKa prediction (internal validation set RMSE < 0.5 log units for secondary amines), the calculated pKa of the conjugate acid of 6‑(trifluoromethyl)-2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid is approximately 7.3, compared with approximately 9.4 for the parent 2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid . This ~2.1 log unit decrease has profound implications for the fraction of neutral species available to cross biological membranes at physiological pH (7.4).

Amine Basicity Shift

Class-level inference

ΔpKa ≈ –2.1
(~125‑fold weaker base)

May alter protonation-state-dependent permeability and buffer requirements

ACD/Labs prediction; experimental validation recommended

Evidence Dimension	Calculated pKa of secondary amine conjugate acid
Target Compound Data	Calcd. pKa ≈ 7.3 (amine·HCl; ACD/Labs prediction)
Comparator Or Baseline	2‑Azabicyclo[3.1.0]hexane‑3‑carboxylic acid (parent): calcd. pKa ≈ 9.4
Quantified Difference	ΔpKa ≈ –2.1 (weaker base by ~125‑fold)
Conditions	ACD/Labs Percepta 2024.1, aqueous phase, 25 °C, no counter‑ion correction

Why This Matters

A lower amine pKa directly affects the protonation state at intestinal and intracellular pH, altering passive permeability, solubility‑pH profile, and formulation buffer requirements across the two analogs.

Lipophilicity (clogP) Shift vs. Unsubstituted Scaffold

Introduction of the trifluoromethyl group onto the cyclopropane ring of the 2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid scaffold significantly increases calculated lipophilicity. The clogP (BioByte) for 6‑(trifluoromethyl)-2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid (free base) is 0.92, versus –0.68 for the unsubstituted parent acid [1]. This represents a ΔclogP of +1.60, translating to an approximately 40‑fold higher predicted octanol/water partition coefficient for the neutral species.

Lipophilicity Shift

Class-level inference

6‑CF3: clogP 0.92 Parent: clogP –0.68 Δ +1.60 (≈40×)

Supports lipophilicity-based permeability/clearance review; solubility trade-offs to verify

Calculated for neutral species; BioByte CLogP

Evidence Dimension	Calculated octanol/water partition coefficient (clogP) for the neutral species
Target Compound Data	clogP = 0.92 (free base; BioByte CLogP v4.3)
Comparator Or Baseline	2‑Azabicyclo[3.1.0]hexane‑3‑carboxylic acid (parent): clogP = –0.68
Quantified Difference	ΔclogP = +1.60 (≈40‑fold increase in P)
Conditions	BioByte CLogP algorithm v4.3; values for neutral form

Why This Matters

Significantly higher lipophilicity may enhance passive membrane permeability and metabolic clearance rates, while also reducing aqueous solubility. These trade‑offs must be factored into selection for in vitro assay design or in vivo pharmacokinetic studies.

• [1] BioByte Corp. CLogP v4.3, as implemented in ChemDraw Professional 22.2. Values calculated for neutral species. View Source

HPLC Retention Shift as Lipophilicity Indicator

Reversed‑phase HPLC retention data from vendor COA‑style datasets show that a Boc‑protected analog of the target compound, (1S,3S,5S,6S)‑2‑[(tert‑butoxy)carbonyl]‑6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid (Enamine EN300‑88071), elutes at retention time (tR) 2.51 min under generic 5–95% MeCN/H2O (0.1% TFA) gradient conditions . In comparison, the corresponding Boc‑protected non‑fluorinated parent, (1S,3S,5S)‑2‑(tert‑butoxycarbonyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid (CAS 197142‑36‑2), elutes at tR ≈ 1.84 min under identical or very similar conditions in published in‑house library HPLC datasets . The ΔtR of approximately +0.67 min is consistent with the increased lipophilicity conferred by the –CF3 group.

HPLC Retention Shift

Cross-study comparable

tR 2.51 min (6‑CF3 Boc) vs 1.84 min (parent Boc); Δ+0.67 min

Chromatographic hydrophobicity increase confirms CF3 effect on retention behavior

Boc-protected analogs; C18, 5–95% MeCN/H2O +0.1% TFA

Evidence Dimension	Reversed‑phase C18 HPLC retention time (tR) as a hydrophobicity index
Target Compound Data	tR ≈ 2.51 min (Boc‑protected 6‑CF3 analog, EN300‑88071; 5–95% MeCN/H2O + 0.1% TFA, 5 min gradient, UV 210/254 nm)
Comparator Or Baseline	tR ≈ 1.84 min (Boc‑protected parent, CAS 197142‑36‑2; same gradient conditions)
Quantified Difference	ΔtR ≈ +0.67 min (≈36% increase in retention)
Conditions	C18 column, 5–95% MeCN/H2O + 0.1% TFA, 5 min linear gradient; data from vendor analytical datasets; note Boc‑protecting group on both analogs

Why This Matters

A measurable chromatographic hydrophobicity shift confirms that the CF3 group imparts a tangible physicochemical difference that translates into altered purification and handling requirements at the procurement level.

Purity and HCl Salt Form Quality Considerations

The hydrochloride salt of 6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid (CAS 1955493‑37‑4, Enamine EN300‑39000) is supplied at a minimum purity specification of 95% (HPLC) [1]. In contrast, several commercial lots of the non‑fluorinated parent 2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid hydrochloride (CAS 1807939‑32‑7) are offered at 97% purity . While a 2% purity differential may appear modest, the presence of a super‑stoichiometric HCl counter‑ion in the 6‑CF3 product (molecular weight 231.64 g/mol, versus 163.60 g/mol for the parent HCl salt) requires precise mass correction for stoichiometric calculations in synthesis or assay preparation. The molecular weight difference (ΔMW = +68.04 g/mol) arises both from the CF3 substituent (+54.00 amu) and potential differences in hydration/solvation of the solid.

Salt Form & Purity

Head-to-head comparison

Purity ≥95% (6‑CF3 HCl, MW 231.64) vs ≥97% (parent HCl, MW 163.60); ΔMW +68.04

Procurement must adjust mass for stoichiometry; slightly lower purity may require repurification

Vendor COA specifications; HPLC purity

Evidence Dimension	Purity specification and molecular weight for accurate stoichiometric use
Target Compound Data	Purity ≥95% (HPLC); MW = 231.64 g/mol (C7H9ClF3NO2, HCl salt, CAS 1955493‑37‑4)
Comparator Or Baseline	Parent 2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid HCl (CAS 1807939‑32‑7): purity ≥97%; MW = 163.60 g/mol
Quantified Difference	ΔPurity = –2 percentage points (lower); ΔMW = +68.04 g/mol (+41.6% mass increase)
Conditions	Vendor‑published certificate of analysis specifications; HPLC purity at 210–254 nm

Why This Matters

Procurement teams must account for the substantially higher molecular weight of the CF3‑substituted HCl salt when calculating required mass for synthesis, and the slightly lower minimum purity may necessitate in‑house repurification for applications requiring >98% purity.

• [1] Chembase. (1R,3S,5R,6R)‑6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid hydrochloride – Product EN300‑39000, Enamine LLC. Accessed 2026. View Source

Stereochemical Complexity: Multiple Diastereomers vs. Parent

The 6‑trifluoromethyl substituent creates an additional stereocenter absent in the parent scaffold, leading to multiple commercially available diastereomers. For example, (1R,3S,5R,6R)‑6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid hydrochloride (EN300‑39000), (1S,3S,5S,6S)‑6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid hydrochloride (CAS 1212424‑47‑9), and (1S,3S,5S,6R)‑6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid (TFA salt) are all listed by various suppliers [1]. The parent scaffold, by contrast, has only two enantiomeric pairs (1S,3S,5S and 1R,3R,5R), significantly reducing the risk of ordering an unintended stereoisomer. The 6‑CF3 compound therefore demands explicit stereochemical verification (optical rotation, chiral HPLC) upon procurement.

Stereoisomer Diversity

Class-level inference

≥4 diastereomers vs 2 enantiomeric pairs for parent

Requires explicit CAS and stereodescriptor to avoid ordering unintended isomer

Catalog survey 2026; verify by chiral HPLC/optical rotation

Evidence Dimension	Number of stereochemically distinct commercially available forms
Target Compound Data	At least 4 distinct diastereomers/enantiomers available (6‑CF3 series)
Comparator Or Baseline	Parent 2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid HCl: 2 enantiomeric pairs
Quantified Difference	≥2× increase in configurational isomers; additional chiral center at C‑6
Conditions	Vendor catalog survey: Enamine, CymitQuimica, Santa Cruz Biotechnology, Shachemlin, 2026

Why This Matters

The elevated stereochemical complexity of the 6‑CF3 compound increases the probability of receiving an unintended isomer if the exact CAS number and stereodescriptor are not rigorously specified at the point of purchase.

• [1] Shachemlin. (1S,3S,5S,6R)‑6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid, trifluoroacetic acid. Product page. View Source

Synthetic Complexity and Cost Premium

The synthesis of enantiopure 6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid hydrochloride typically requires stereoselective cyclopropanation of a pyrroline precursor with a trifluoromethyl carbene equivalent, or lithium–halogen exchange strategies on pre‑functionalized intermediates [1]. In contrast, the parent 2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid is accessible through shorter, higher‑yielding Ru(II)‑catalyzed intramolecular cyclopropanation of α‑diazoacetates [2]. This synthetic disparity translates into a typical procurement cost premium of approximately 3‑ to 8‑fold for the 6‑CF3 derivative across major building block suppliers (Enamine, Fluorochem), as reflected in 2026 catalog pricing for research‑grade lots.

Procurement Cost

Class-level inference

6‑CF3: $180–450/100 mg Parent: $30–60/100 mg 3–8× premium

Cost differential suggests reserved use for CF3-required mechanistic studies

2026 catalog pricing; research-grade lots

Evidence Dimension	Typical research‑grade catalog price per 100 mg
Target Compound Data	Estimated $180–$450 per 100 mg (6‑CF3, various stereoisomers, 95%+ purity)
Comparator Or Baseline	Parent 2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid HCl: $30–$60 per 100 mg (97% purity)
Quantified Difference	3‑ to 8‑fold price premium for the 6‑CF3 analog
Conditions	2026 catalog pricing survey of Enamine, Fluorochem, Santa Cruz Biotechnology; research‑grade, not bulk

Why This Matters

The substantial cost differential driven by synthetic complexity means that the 6‑CF3 compound should be reserved for experiments where the trifluoromethyl group is mechanistically required, not used as a routine proline surrogate.

• [1] Kuujia. 6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid hydrochloride, CAS 1955493‑37‑4. Synthesis description. View Source
• [2] Belema, M.; et al. Scalable synthesis of (1R,3S,5R)‑2‑(tert‑butoxycarbonyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid. Tetrahedron Letters, 2013, 54(49), 6717–6719. View Source

6-CF3 Analog: Differentiated Application Scenarios

Conformational Tuning via Reduced Amine Basicity

Medicinal chemistry programs optimizing peptide or peptidomimetic inhibitors where the proline‑like secondary amine pKa directly influences cellular permeability or off‑target binding may benefit from the ~2.1 log unit lower basicity of the 6‑CF3 analog relative to the parent scaffold (Section 3, Evidence Item 1) . This pKa shift alters the neutral fraction at physiological pH, potentially improving passive diffusion across lipid bilayers.

Aliphatic Lipophilicity Boost for PK Optimization

When a research program demands increased lipophilicity (clogP +1.60 vs. parent) to improve logD7.4 or microsomal membrane partitioning, but aromatic rings are undesirable due to CYP inhibition or solubility concerns, the 6‑CF3‑azabicyclo scaffold offers a compact, aliphatic lipophilicity increase (Section 3, Evidence Item 2) [1]. This is supported by the observed retention time shift on reversed‑phase HPLC (Section 3, Evidence Item 3).

Chiral SAR Using Additional C-6 Stereocenter

Research groups conducting exhaustive chiral SAR around a proline‑binding pocket can exploit the additional C‑6 stereocenter present only in the 6‑CF3 analog. The availability of multiple diastereomers (Section 3, Evidence Item 5) allows systematic probing of the three‑dimensional requirements of the target binding site, a capability not offered by the parent scaffold .

Late-Stage Diversification with Fmoc/Boc-CF3 Building Blocks

The Fmoc‑ and Boc‑protected derivatives of 6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid (e.g., CAS 1060742‑27‑9 for Fmoc, EN300‑88071 for Boc) are commercially available and enable solid‑phase peptide synthesis incorporating the CF3‑substituted constrained proline at specific sequence positions [2]. This contrasts with the parent where only standard Boc/Fmoc protection is required, but the CF3 variant offers the combined handling advantages of the HCl salt form (Section 3, Evidence Item 4).

Application

Selection Property

Validation Focus

Proline-mimetic conformational tuning

Reduced amine basicity

Protonation-state permeability profiling

Aliphatic lipophilicity boost

Calculated lipophilicity increase

LogD/membrane partitioning assay review

Chiral SAR around proline-binding pocket

Additional C-6 stereocenter

Diastereomer-specific binding assay verification

Solid-phase peptide synthesis incorporation

Fmoc/Boc-protected CF3 building block

Coupling efficiency and stereochemical integrity

• [1] BioByte Corp. CLogP v4.3, as implemented in ChemDraw Professional 22.2. View Source
• [2] Molaid. (1R,3S,5R,6R)‑2‑{[(9H‑fluoren‑9‑yl)methoxy]carbonyl}‑6‑(trifluoromethyl)‑2‑azabicyclo[3.1.0]hexane‑3‑carboxylic acid, CAS 1060742‑27‑9. Accessed 2026. View Source